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Compound of Interest

Compound Name: 1-Methylbutyl acetate
CAS No.: 626-38-0
Cat. No.: B179418
Get Quote
. J

This technical guide provides a comprehensive overview of sec-amyl acetate, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical identity,
physicochemical properties, synthesis, applications, and detailed safety and handling
protocols.

Chemical Identification

sec-Amyl acetate is an organic compound classified as an ester.[1] It is a colorless liquid with a
mild, banana-like odor.[1][2][3] This compound is formed through the esterification of sec-amyl
alcohol (2-pentanol) with acetic acid.[1]

Table 1: Chemical Identifiers for sec-Amyl Acetate
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Identifier Value
CAS Number 626-38-0[1][2][4][5][6][71[8]
Preferred IUPAC Name Pentan-2-yl acetate[1][3]

1-Methylbutyl acetate, 2-Pentanol acetate, 2-
Synonyms Pentyl ester of acetic acid, Acetic acid, 2-pentyl
ester[1][2][4][5][6][71[°]

Molecular Formula C7H1402[2][6]

nchi INChl=1S/C7H1402/c1-4-5-6(2)9-7(3)8/h6H,4-
5H2,1-3H3[1][3]

SMILES CCCC(C)OC(C)=0[1][3]

RTECS Number AJ2100000[4][7]

DOT ID 1104[4][7]

Physicochemical Properties

The physical and chemical properties of sec-amyl acetate are critical for its application as a
solvent and in other chemical processes. It is a flammable liquid and is slightly soluble in water.
[10]

Table 2: Physicochemical Data for sec-Amyl Acetate
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Property Value

Molecular Weight 130.18 g/mol [10]

Appearance Colorless liquid[1][2]

Odor Mild, like bananas[1][3]

Boiling Point 133 °C (271.4 °F) at 760 mmHg[10]
Melting Point -70.8 °C (-95.4 °F)[1][10]

Density 0.861 to 0.866 g/mL at 20 °C (68 °F)[10]

Vapor Pressure

7 mmHg at 20 °C[1][10]

Flash Point

32 °C (89 °F)[1][10]

Autoignition Temperature

380 °C (716 °F)[1]

Solubility in Water

Slight[10]

Explosive Limits

1% (Lower), 7.5% (Uppen)[1][10]

Synthesis and Reaction Pathway

sec-Amyl acetate is synthesized via the Fischer esterification of 2-pentanol (sec-amyl alcohol)

and acetic acid. This reaction is typically catalyzed by a strong acid, such as sulfuric acid. The

process involves the protonation of the acetic acid, followed by nucleophilic attack by the

alcohol, and subsequent dehydration to form the ester.
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Caption: Synthesis of sec-Amyl Acetate via Fischer Esterification.

Applications in Research and Development

The primary application of sec-amyl acetate is as a solvent. Its properties make it suitable for a
range of materials relevant to research and industrial processes.

e Solvent: It is used as a solvent for nitrocellulose, ethyl cellulose, various cements, lacquers,
and leather finishes.[3]

o Formulation Component: It is found in nail enamels, plastic wood, textile sizing, and printing
compounds.[3]

o Chemical Intermediate: While not a primary role, its ester functionality allows it to be a
starting material for transesterification reactions or hydrolysis back to its constituent alcohol
and acid.

For drug development professionals, its utility lies primarily in formulation and purification
processes where a solvent with its specific polarity and evaporation rate is required.

Safety and Handling
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sec-Amyl acetate is a flammable liquid and poses several health hazards upon exposure.[9]
[10] Proper handling and personal protective equipment (PPE) are mandatory.

Table 3: Occupational Exposure Limits

Organization Limit Type Value
OSHA PEL TWA (8-hour) 125 ppm (650 mg/m3)[2]
NIOSH REL TWA (up to 10-hour) 125 ppm (650 mg/m3)[2]
ACGIH TLV TWA (8-hour) 50 ppm (266 mg/m3)[2]
ACGIH TLV STEL (15-minute) 100 ppm (532 mg/m3)[2]
Immediately Dangerous to Life
NIOSH IDLH 1000 ppm[2][5]
or Health

Health Hazards:

 Inhalation: Vapors can irritate the respiratory tract, and high concentrations may cause
central nervous system depression, leading to dizziness, headache, and drowsiness.[7][9]
[11]

o Skin Contact: May cause irritation and defatting of the skin, leading to dryness or cracking.[9]

o Eye Contact: Causes irritation, redness, and pain.[9]

» Ingestion: May cause gastrointestinal irritation.[11]

Fire Hazards:

o Flammability: sec-Amyl acetate is a flammable liquid with a flash point of 32°C.[9] Vapors
can form explosive mixtures with air.[9]

o Extinguishing Media: Use alcohol-resistant foam, powder, or carbon dioxide. Water may be
ineffective.[9][10]

¢ Incompatibilities: Reacts with strong oxidizers, nitrates, alkalis, and acids.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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